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Compound of Interest

Compound Name: R-348

Cat. No.: B1262787 Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dosing and

administration of R-348 in mice. It is critical to note that the designation "R-348" has been

associated with at least two distinct research compounds: AG-348 (a Pyruvate Kinase

Activator) and R348 (a JAK3/Syk Inhibitor). To ensure accuracy and safety in your research, it

is imperative to verify the specific compound you are working with. This document presents

information for both compounds, clearly delineated.

Section 1: AG-348 (Pyruvate Kinase Activator)
AG-348 is an allosteric activator of the red cell isoform of pyruvate kinase (PK-R).[1] It is being

investigated for its potential to treat hemolytic anemia in patients with pyruvate kinase

deficiency.[1] In preclinical studies involving mice, AG-348 has been shown to enhance PK-R

activity and modulate red blood cell metabolism.

Data Presentation: Dosing Regimen for AG-348 in Mice
The following table summarizes the reported dosing and administration of AG-348 in C57/BL6

mice.
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Parameter Details Reference

Route of Administration Oral Gavage [2][3]

Dosage Range
1 mg/kg, 10 mg/kg, 50 mg/kg,

150 mg/kg
[2][3]

Dosing Frequency Twice daily (BID) [2][3]

Treatment Duration 7 days [2][3]

Vehicle

Not specified in the provided

search results. Researchers

should consult the

manufacturer's instructions or

relevant literature for an

appropriate vehicle.

Pharmacodynamic Markers

ATP levels, 2,3-

diphosphoglycerate (2,3-DPG)

levels, PK-R activity

[2]

Experimental Protocols
Protocol 1: Oral Gavage Administration of AG-348 in Mice

This protocol outlines the procedure for administering AG-348 to mice via oral gavage.

Materials:

AG-348 compound

Appropriate vehicle

Gavage needles (20-22 gauge, with a ball tip)

Syringes (1 ml)

Animal scale
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70% Ethanol

Procedure:

Preparation of Dosing Solution:

Calculate the required amount of AG-348 and vehicle based on the desired dose and the

weight of the mice.

Prepare the dosing solution and ensure it is homogenous.

Animal Handling and Restraint:

Weigh the mouse to determine the precise volume of the dosing solution to be

administered.

Properly restrain the mouse to ensure its safety and the accuracy of the administration.

Gavage Administration:

Attach the gavage needle to the syringe filled with the dosing solution.

Gently insert the gavage needle into the mouse's mouth, passing it over the tongue

towards the esophagus.

Slowly administer the solution directly into the stomach.

Carefully withdraw the needle.

Post-Administration Monitoring:

Observe the mouse for any signs of distress or adverse reactions immediately after

administration and at regular intervals.

Return the mouse to its cage.

Visualization: Signaling Pathway and Experimental
Workflow
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Allograft Model
(e.g., Cardiac Transplant) Treatment Groups

Vehicle Control

R348 (10 mg/kg)

R348 (20 mg/kg)

R348 (40 mg/kg)

Evaluation of
Allograft Rejection

Conclusion:
R348 attenuates rejection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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